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Introduction

Human Epidermal Growth Factor Receptor 2 (HER?2) is a key driver in a significant portion of
breast, gastric, and other cancers.[1][2] Therapies targeting HER2, such as the monoclonal
antibody trastuzumab, have significantly improved patient outcomes.[1] However, resistance to
these therapies remains a major clinical challenge, often driven by the activation of alternative
signaling pathways, most notably the PISK/Akt/mTOR pathway.[1]

BBO-10203 is a first-in-class, orally bioavailable small molecule that offers a novel approach to
overcoming this resistance.[3][4] Instead of directly inhibiting the kinase activity of PI3Ka, BBO-
10203 selectively and covalently binds to Cysteine 242 in the RAS-binding domain (RBD) of
the p110a subunit of PI3Ka.[3][4] This unique mechanism disrupts the interaction between
PI13Ka and RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby inhibiting RAS-mediated
activation of the PI3Ka pathway.[3] A key advantage of this targeted approach is the
preservation of insulin-regulated glucose metabolism, mitigating the risk of hyperglycemia often
associated with conventional PI3Ka inhibitors.[3][4]
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Preclinical studies have demonstrated that the combination of BBO-10203 with HER2
inhibitors, such as trastuzumab, results in pronounced synergistic antitumor effects in HER2-
positive cancer models.[3][5] These application notes provide a summary of the preclinical data
and detailed protocols for evaluating the combination of BBO-10203 and HER2 inhibitors.

Mechanism of Action

HERZ2, a receptor tyrosine kinase, forms heterodimers with other ErbB family members, with
the HER2/HERS dimer being a potent activator of the PI3K/Akt pathway.[2][6] This signaling
cascade is crucial for cell proliferation, survival, and differentiation.[2][7] In HER2-
overexpressing cancers, this pathway is often constitutively active.

BBO-10203 intervenes downstream of HER2 activation. By preventing the RAS-mediated
activation of PI3Ka, BBO-10203 effectively blocks the signal transduction to AKT, a critical
node in the pathway. The combination of a HERZ2 inhibitor directly targeting the receptor and
BBO0-10203 blocking a key downstream signaling pathway creates a dual blockade, leading to
a more potent and sustained anti-tumor response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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